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Cat. No.: B15147436

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of newly discovered strontium aluminate
hydrate phases, with a primary focus on the hydrogarnet Sr3AI2(OH)12. It offers a
comprehensive overview of their synthesis, structure, and thermal properties, presenting
guantitative data in accessible formats and detailing experimental protocols for key
characterization techniques.

Introduction to Strontium Aluminate Hydrates

Strontium aluminate compounds are of significant interest for a range of applications, including
phosphorescent materials and specialized cements. While anhydrous phases are well-
documented, the hydrated forms are crucial for understanding the hydration mechanisms of
strontium-based cements and for the targeted synthesis of novel materials with unique
properties. Recent research has led to the isolation and characterization of new strontium
aluminate hydrate phases, offering new avenues for materials science and development.

This guide focuses on two key identified phases:
e Tristrontium Dialuminate Dodecahydroxide (Strontium Hydrogarnet): Sr3AI2(OH)12

o Strontium Aluminate Heptahydrate: SrAlI204-7H20 (SrAH7)
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Quantitative Data on New Strontium Aluminate
Hydrate Phases

The following tables summarize the key quantitative data for the newly characterized strontium
aluminate hydrate phases.

Table 1: Crystallographic Data for Sr3AI2(OH)12

Parameter Value Reference
Crystal System Cubic [1]
Space Group la3d [1]
Lattice Parameter (a) 13.0319(1) A [1]
Volume (V) 2213.1(2) A3 [1]
Formula Units (2) 8 [1]
Calculated Density (Dx) 3.128 g/cm3 [1]

Table 2: Atomic Coordinates for Sr3AI2(OH)12

Wyckoff

Atom . X y z Occupancy
Position

Sr 24c 0.125 0 0.25 1

Al 16a 0 0 0 1

0 96h 0.0381(2) 0.0469(2) 0.6517(2) 1

D 96h 0.0163(3) 0.1018(3) 0.7027(3) 0.9

Data obtained from Rietveld refinement of neutron powder diffraction data of Sr3AI2(04D4)3.[1]

Table 3: Thermal Decomposition of Strontium Aluminate Hydrates
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Experimental Protocols

Detailed methodologies for the synthesis and characterization of new strontium aluminate

hydrate phases are crucial for reproducible research.

Synthesis of Sr3AI2(OH)12

Method 1: Wet Milling[2]

e Reactants: Stoichiometric amounts of Sr(OH)2:8H20 and y-Al203 are used.

o Milling: The reactants are placed in a planetary ball mill with water as the milling medium.

» Duration: Milling is carried out for approximately 1 hour at room temperature.

e Product Formation: Nanocrystalline Sr3AI2(OH)12 powder is formed through a dissolution-

precipitation mechanism.

¢ Post-Processing: The resulting powder is collected and dried.

Method 2: Precipitation from Solution[5]

e Precursors: An agueous solution containing strontium and aluminum ions in the desired

stoichiometric ratio is prepared.
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e Precipitation: The pH of the solution is adjusted to induce the precipitation of Sr3AI2(OH)12
near room temperature under normal pressure.

e Aging: The precipitate is aged in the mother liquor to improve crystallinity.

o Separation and Drying: The solid product is separated by filtration, washed, and dried at a
low temperature.

Method 3: Hydrothermal Synthesis

o Reactants: A mixture of a strontium source (e.g., Sr(OH)2) and an aluminum source (e.g.,
AlI(OH)3 or y-Al203) in an aqueous medium.

o Autoclave Treatment: The mixture is sealed in a Teflon-lined autoclave and heated to a
specific temperature (e.g., 150-200 °C) for a defined period.

o Crystallization: Under hydrothermal conditions, Sr3AI2(OH)12 crystallizes directly.

» Cooling and Collection: The autoclave is cooled, and the crystalline product is collected,
washed, and dried.

Characterization Techniques

X-Ray Diffraction (XRD)
o Purpose: To identify the crystalline phases and determine their crystal structure.

e Procedure: A powdered sample is irradiated with monochromatic X-rays, and the diffraction
pattern is recorded as a function of the diffraction angle (26).

e Analysis: The positions and intensities of the diffraction peaks are used to identify the phases
present by comparison with standard diffraction databases. For detailed structural
information, Rietveld refinement of the powder diffraction data is performed.

Neutron Powder Diffraction

e Purpose: To precisely determine the crystal structure, especially the positions of light atoms
like hydrogen (or deuterium).
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e Procedure: A deuterated sample is typically used to reduce incoherent scattering from
hydrogen. The sample is irradiated with a neutron beam, and the diffraction pattern is

collected.

e Analysis: Rietveld refinement is employed to refine the crystal structure parameters,
including atomic coordinates and site occupancies, from the neutron diffraction data.[1]

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)
e Purpose: To study the thermal stability and decomposition behavior of the hydrate phases.

e Procedure: A small amount of the sample is heated at a constant rate in a controlled
atmosphere (e.g., air or inert gas). The change in mass (TGA) and the heat flow (DSC) are

recorded as a function of temperature.

e Analysis: The TGA curve reveals the temperature ranges of dehydration and the
stoichiometry of the water loss. The DSC curve indicates whether the decomposition

processes are endothermic or exothermic.

Visualizations of Key Processes
Experimental Workflow for Hydrothermal Synthesis of
Sr3AI2(OH)12
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Caption: Hydrothermal synthesis workflow for Sr3AI2(OH)12.

Logical Relationship Diagram for Rietveld Refinement
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Caption: Iterative workflow of the Rietveld refinement method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

